beta-Oxo-1-phenylcyclopentanepropanoic acid ethyl ester

• Molecular Formula: C16H20O3
• Molecular Weight: 260.33 g/mol
• IUPAC Name: ethyl 3-oxo-3-(1-phenylcyclopentyl)propanoate
• InChI: InChI=1S/C16H20O3/c1-2-19-15(18)12-14(17)16(10-6-7-11-16)13-8-4-3-5-9-13/h3-5,8-9H,2,6-7,10-12H2,1H3
• InChI Key: ZQJZZBVYDIMKQE-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC(=O)C1(CCCC1)C2=CC=CC=C2

Description

Beta-Oxo-1-phenylcyclopentanepropanoic acid ethyl ester is a useful research compound. Its molecular formula is C16H20O3 and its molecular weight is 260.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The title compound was prepared from 1-phenyl-1-cyclopentanecarboxylic acid (50.0 g, 0.220 mol), 1,1'-carbonyldiimidazole (43.0 g, 0.265 mol), magnesium chloride (40.0 g, 0.418 mol), ethyl potassium malonate (60.0 g, 0.352 mol), and triethylamine (48.9 g, 0.484 mol) using the procedure described in Example 3, Step A.